Cas no 1428356-51-7 (3-(furan-2-yl)-5-(1-methanesulfonylazetidin-3-yl)-1,2,4-oxadiazole)

3-(furan-2-yl)-5-(1-methanesulfonylazetidin-3-yl)-1,2,4-oxadiazole structure
1428356-51-7 structure
Product Name:3-(furan-2-yl)-5-(1-methanesulfonylazetidin-3-yl)-1,2,4-oxadiazole
CAS No:1428356-51-7
MF:C10H11N3O4S
MW:269.277040719986
CID:5955174
PubChem ID:71784564
Update Time:2024-01-14

3-(furan-2-yl)-5-(1-methanesulfonylazetidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(furan-2-yl)-5-(1-methanesulfonylazetidin-3-yl)-1,2,4-oxadiazole
    • 1,2,4-Oxadiazole, 3-(2-furanyl)-5-[1-(methylsulfonyl)-3-azetidinyl]-
    • AKOS024531343
    • 3-(furan-2-yl)-5-(1-(methylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole
    • F6064-8598
    • VU0531420-1
    • 3-(furan-2-yl)-5-(1-methylsulfonylazetidin-3-yl)-1,2,4-oxadiazole
    • 1428356-51-7
    • Inchi: 1S/C10H11N3O4S/c1-18(14,15)13-5-7(6-13)10-11-9(12-17-10)8-3-2-4-16-8/h2-4,7H,5-6H2,1H3
    • InChI Key: FDHQYMATXRNEDF-UHFFFAOYSA-N
    • SMILES: O1C(C2CN(S(C)(=O)=O)C2)=NC(C2=CC=CO2)=N1

Computed Properties

  • Exact Mass: 269.04702701g/mol
  • Monoisotopic Mass: 269.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 97.8Ų

3-(furan-2-yl)-5-(1-methanesulfonylazetidin-3-yl)-1,2,4-oxadiazole Pricemore >>

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